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Introduction to Spirambrene
Spirambrene is a synthetic fragrance ingredient known for its powerful and diffusive ambery,

woody, and spicy character.[1][2] Chemically, it is identified as 2',2',3,7,7-

Pentamethylspiro[bicyclo[4.1.0]heptane-2,5'-[1][3]dioxane] (diastereoisomers).[1] Its unique

olfactory profile makes it a valuable component in fine fragrance formulations, where it can

impart warmth, complexity, and longevity. Spirambrene is noted for its high impact, allowing for

the creation of unique effects when blended with other fragrance materials.[1][2] It is

particularly effective in combination with sparkling, green, spicy, and aldehydic top notes, and

as a complement in woody accords to provide a diffusive ambery effect.[1][2]

Physicochemical and Olfactory Properties
A summary of the key properties of Spirambrene is provided in the table below. This data is

essential for formulators to understand its physical behavior and olfactory characteristics.
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Property Value Reference

Chemical Name

2',2',3,7,7-

Pentamethylspiro[bicyclo[4.1.0]

heptane-2,5'-[1][3]dioxane]

(diastereoisomers)

[1]

CAS Number 121251-68-1, 121251-67-0 [1][2]

Molecular Formula C15H26O2 [1]

Molecular Weight 238.4 g/mol [1]

Appearance Colourless Liquid [1]

Odor Profile
Ambery, Woody, Spicy,

Aldehydic, Powerful
[1][2]

Recommended Use Level 0.1% - 3% [1]

Tenacity on Blotter 4 days [1]

Vapor Pressure 0.0039 hPa [1]

Boiling Point 252 °C [1]

Log P 4.9

Application in Fine Fragrance Formulations
Spirambrene's potent and multifaceted odor profile allows for its use in a variety of fine

fragrance applications. Its ambery and woody character provides a solid foundation for oriental,

woody, and chypre fragrance families.

Blending Recommendations
Spirambrene blends well with a wide range of fragrance materials. The following table

provides some examples of synergistic combinations.
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Ingredient Family Specific Examples Olfactory Effect

Woods
Sandalwood, Cedarwood,

Vetiver, Patchouli

Enhances warmth, richness,

and longevity of the woody

accord.

Spices
Cardamom, Nutmeg, Pink

Pepper, Cinnamon

Complements the spicy facets

of Spirambrene, adding

complexity.

Florals Rose, Jasmine, Ylang-Ylang
Provides a warm, ambery

depth to floral bouquets.

Citrus
Bergamot, Grapefruit,

Mandarin

Creates an interesting contrast

between the bright top notes

and the warm, resinous base.

Musks
Galaxolide, Ambrettolide,

Ethylene Brassylate

Enhances the sensuality and

substantivity of the fragrance.

Examples of Commercial Fragrances Containing
Spirambrene
Spirambrene has been successfully used in a number of commercial fine fragrances,

demonstrating its versatility and appeal.
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Fragrance Name Brand
Reported Use Level of
Spirambrene

Kenzo for Men Kenzo 0.8%

Gio Giorgio Armani 0.85%

Agua Fresca Adolfo Dominguez 0.3%

Duro Nasomato 0.3%

Enigma Roja Dove 0.4%

Black Agar Givco Givaudan 1%

Himalaya Creed 0.55%

Source:[4]

Experimental Protocols for Evaluation
To fully assess the performance of Spirambrene in a fine fragrance formulation, a combination

of sensory and instrumental analysis is recommended.

Sensory Evaluation Protocol: Triangle Test for Odor
Difference
This protocol is designed to determine if a perceptible difference exists between a standard

fragrance formulation and one containing Spirambrene.

Objective: To determine if the addition of Spirambrene at a specific concentration creates a

noticeable change in the overall fragrance profile.

Materials:

Standard fine fragrance formulation (control).

Fine fragrance formulation containing Spirambrene at the desired concentration (test

sample).
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Glass smelling strips (blotters).

Sample vials.

Panel of at least 15 trained sensory assessors.

Well-ventilated, odor-free evaluation room.

Procedure:

Prepare the control and test samples.

For each panelist, present three coded samples: two of the control and one of the test

sample, or two of the test sample and one of the control. The order of presentation should be

randomized for each panelist.

Dip one end of a smelling strip into each sample vial.

Present the three smelling strips to the panelist simultaneously.

Instruct the panelist to smell each strip from left to right.

Ask the panelist to identify the sample that is different from the other two.

Record the responses.

Data Analysis:

The number of correct judgments is compared to the number expected by chance using a

statistical table for triangle tests. A significant difference (p < 0.05) indicates that the addition

of Spirambrene has a perceivable effect on the fragrance.

Instrumental Analysis Protocol: Headspace Gas
Chromatography-Mass Spectrometry (GC-MS) for
Substantivity on Skin
This protocol measures the persistence of Spirambrene on the skin over time, providing a

quantitative measure of its substantivity.
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Objective: To quantify the concentration of Spirambrene in the headspace above the skin at

various time points after application.

Materials:

Fine fragrance formulation containing a known concentration of Spirambrene.

Human volunteers.

Solid Phase Microextraction (SPME) fibers.

Gas Chromatograph-Mass Spectrometer (GC-MS).

Inert, odor-free soap for washing.

Controlled environment room (temperature and humidity).

Procedure:

Acclimatize volunteers in the controlled environment room for at least 30 minutes.

Wash a defined area on the forearm of each volunteer with the inert soap and rinse

thoroughly with water. Pat dry.

Apply a precise amount of the fragrance formulation to the defined area of the skin.

At specified time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours), sample the headspace above the

application site using an SPME fiber for a fixed duration.

Analyze the collected volatile compounds by GC-MS.

Identify and quantify the peak corresponding to Spirambrene in the chromatogram.

Data Analysis:

Plot the peak area of Spirambrene against time for each volunteer.

The resulting curve will show the evaporation profile of Spirambrene from the skin, providing

a quantitative measure of its substantivity.
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Visualizations
Experimental Workflow: Fragrance Formulation and
Evaluation
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Caption: Workflow for the formulation and evaluation of a fine fragrance containing

Spirambrene.

Logical Relationship: Decision Tree for Formulation
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Caption: Decision tree for adjusting Spirambrene concentration based on evaluation data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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